Cas no 133562-64-8 (Butanoic acid, 4-(ditetradecylamino)-4-oxo-)

• Product Name: Butanoic acid, 4-(ditetradecylamino)-4-oxo-
• CAS No: 133562-64-8
• MF: C₃₂H₆₃NO₃
• MW: 509.847530603409
• CID: 1233789
• PubChem ID: 11699126
• Update Time: 2025-04-20

Butanoic acid, 4-(ditetradecylamino)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(ditetradecylamino)-4-oxo-
• 4-[di(tetradecyl)amino]-4-oxobutanoic acid
• DTXSID70470776
• 133562-64-8
• CHPVIKZRCQWYEW-UHFFFAOYSA-N
• SCHEMBL6870561
• N,N-Ditetradecylsuccinamic Acid

• Inchi： 1S/C32H63NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-33(31(34)27-28-32(35)36)30-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-30H2,1-2H3,(H,35,36)
• InChI Key： CHPVIKZRCQWYEW-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N(CCCCCCCCCCCCCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 509.48109
• Monoisotopic Mass: 509.48079487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 29
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61